4-(Trifluoromethyl)cyclohex-3-en-1-amine hydrochloride
Overview
Description
“4-(Trifluoromethyl)cyclohex-3-en-1-amine hydrochloride” is a chemical compound with the CAS Number: 1803580-73-5 . It has a molecular weight of 201.62 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H10F3N.ClH/c8-7(9,10)5-1-3-6(11)4-2-5;/h1,6H,2-4,11H2;1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other physical and chemical properties like boiling point, melting point, and solubility were not available in the retrieved information.Scientific Research Applications
Synthesis and Chemical Reactions
4-(Trifluoromethyl)cyclohex-3-en-1-amine hydrochloride is a compound that serves as an intermediate in the synthesis of various organic and heterocyclic compounds. Its significance in scientific research primarily revolves around its application in chemical synthesis, demonstrating the versatility of trifluoromethylated compounds in organic chemistry.
Silver-catalysed Tandem Hydroamination and Cyclization : A study by Zhou et al. (2017) introduced a silver-catalyzed process for the tandem hydroamination and cyclization of 2-trifluoromethyl-1,3-enynes with primary amines, leading to the efficient creation of 4-trifluoromethyl-3-pyrrolines. This method is notable for its atom economy and compatibility with a wide range of primary amines, marking a significant advancement in the synthesis of fluorinated compounds (Zhou et al., 2017).
Building Blocks for Synthesis : Fadeyi and Okoro (2008) described a simple approach for synthesizing 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one, highlighting their utility as reactive intermediates for further organic synthesis. These compounds represent key building blocks for creating a diverse array of organofluorine compounds (Fadeyi & Okoro, 2008).
Mechanistic Insights into Nucleophilic Substitution Reactions : Fujita et al. (2004) explored the mechanisms behind the nucleophilic substitution reactions of cyclohexenyl iodonium salts, offering insights into the regioselectivity of these reactions. This research aids in understanding how trifluoromethylated cyclohexene derivatives behave under various reaction conditions, furthering our knowledge of their chemical properties (Fujita et al., 2004).
Material Science and Polymer Chemistry
- Polyimide Synthesis : Yang et al. (2004) conducted research on the synthesis of organosoluble polyimides using a trifluoromethyl-substituted cyclohexane diamine, revealing the impact of the trifluoromethyl group on the solubility and thermal properties of the resulting polyimides. This work illustrates the role of fluorinated cyclohexane derivatives in the development of high-performance materials (Yang et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
4-(trifluoromethyl)cyclohex-3-en-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F3N.ClH/c8-7(9,10)5-1-3-6(11)4-2-5;/h1,6H,2-4,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAHGCMSAAXUPED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=CCC1N)C(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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